![molecular formula C14H19NO2 B1248121 (betaR)-1-Methoxy-beta-methyl-1H-indole-3-butanol; (+)-2-Methyl-4-(1-methoxyindol-3-yl)-1-butanol](/img/structure/B1248121.png)
(betaR)-1-Methoxy-beta-methyl-1H-indole-3-butanol; (+)-2-Methyl-4-(1-methoxyindol-3-yl)-1-butanol
Overview
Description
Paniculidine B is a natural product found in Murraya exotica, Murraya paniculata, and other organisms with data available.
Scientific Research Applications
Kinetics and Reaction Products
- The reaction of similar compounds with OH radicals shows the formation of various products, providing insights into potential applications in environmental and material sciences (Aschmann, Arey, & Atkinson, 2011).
Synthesis of Derivatives
- Acid-catalyzed synthesis methods for 3-indolyl α,β-unsaturated carbonyl compounds have been developed, indicating potential routes for synthesizing derivatives of these compounds (Wang & Ikemoto, 2005).
Novel Oxidations
- Studies on the oxidation of indole derivatives, like the 1,3-disubstituted indoles, show the formation of novel functionalized products, suggesting applications in organic synthesis and pharmaceuticals (Morales-Ríos, Bucio-Vásquez, & Joseph-Nathan, 1993).
Crystal Structure Studies
- Crystal structure analyses of related compounds, such as trichotomine dimethyl ester, provide insights into molecular geometry, which can be crucial for designing drugs and materials (Iijima & Irikawa, 1996).
Analysis in Mass Spectrometry
- Beta-carboline alkaloids, similar to the compounds , have been used as matrices in mass spectrometry, indicating potential applications in analytical chemistry (Nonami, Tanaka, Fukuyama, & Erra-Balsells, 1998).
Liquid Chromatographic Assay
- The development of chromatographic methods for the determination of indole derivatives, such as indole-3-carbinol, in plasma, suggests applications in biomedical research and diagnostics (Anderton, Jukes, Lamb, Manson, Gescher, Steward, & Williams, 2003).
Synthesis and Antiviral Activity
- Research on synthesizing substituted 3-amino[6,5-b]triazinoindoles demonstrates potential pharmaceutical applications, particularly in antiviral therapies (Bell & Zalay, 1975).
Fluorescence Studies
- Investigations into the fluorescence emission of indole derivatives, such as 3-methylindole, offer insights into their use in probing protein conformation in biochemistry (Hershberger, Lumry, & Verrall, 1981).
Synthesis of Indole Derivatives
- Research on the synthesis of indole-2-acetic acid methyl esters, including 5-methoxyindole-2-acetate, can inform the production of plant hormones and related biochemical studies (Modi, Oglesby, & Archer, 2003).
Spectrofluorimetric Analysis
- Studies on the fluorescence of auxin and skatole, indole compounds, in the presence of hydroxypropyl-β-cyclodextrin have implications for analytical methods in biochemistry and environmental monitoring (Galian, Bracamonte, & Veglia, 2005).
Alkaloid Isolation and Anti-inflammatory Activity
- Isolation of indole-type alkaloids from natural sources, such as Clematis florida var. plena, and their anti-inflammatory activity, suggests applications in pharmacology and natural product research (Sun et al., 2018).
properties
IUPAC Name |
4-(1-methoxyindol-3-yl)-2-methylbutan-1-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO2/c1-11(10-16)7-8-12-9-15(17-2)14-6-4-3-5-13(12)14/h3-6,9,11,16H,7-8,10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGYVMFMFZWJGDY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC1=CN(C2=CC=CC=C21)OC)CO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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